2,4-dioxo-3-pentyl-N-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,4-dioxo-3-pentyl-N-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C23H27N3O6 and its molecular weight is 441.484. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Techniques and Derivatives
Researchers have developed several synthesis techniques for creating substituted N-(2,4-dioxo-1,2,3,4-tetrahydroquinazolinyl)benzamides and related compounds. These techniques involve reactions under specific conditions to produce compounds with potential biological activities. For instance, Chau, Saegusa, and Iwakura (1982) described a one-step synthesis from the reaction of methyl anthranilate with 2-aryl-1,3,4-oxadiazolin-5-ones, offering alternative routes for the formation of these compounds Chau, Saegusa, & Iwakura, 1982.
Antimicrobial Activities
Patel and Shaikh (2011) synthesized new 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones and evaluated their antimicrobial activities. These compounds, prepared from various chemical reactions, showed good activity against standard drugs, indicating their potential as antimicrobial agents Patel & Shaikh, 2011.
Antitumor Agents
Abeer N. Al-Romaizan, Ahmed, and Elfeky (2019) designed and synthesized triazolyl- and triazinyl-quinazolinediones as potential antitumor agents. Their study on human cell lines indicated significant potency compared to reference drugs, highlighting the therapeutic potential of these derivatives Al-Romaizan, Ahmed, & Elfeky, 2019.
Heterocyclic Derivative Syntheses
Bacchi et al. (2005) explored the synthesis of heterocyclic derivatives through palladium-catalyzed oxidative cyclization-alkoxycarbonylation, producing compounds like tetrahydrofuran and oxazoline derivatives. This method offers a versatile approach to creating various heterocyclic compounds with potential biological activities Bacchi et al., 2005.
Anticonvulsant Activity
Deepakumari et al. (2016) reported the synthesis and anticonvulsant activity of N‐(substituted)‐1‐methyl‐2,4‐dioxo‐1,2‐dihydroquinazoline‐3(4H)‐carboxamides, revealing that most compounds exhibited potent anticonvulsant activities in tests, suggesting their potential as anticonvulsant drugs Deepakumari et al., 2016.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2,4-dioxo-3-pentyl-N-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide' involves the condensation of 3,4,5-trimethoxyaniline with 2-pentanone to form 3-pentyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline. This intermediate is then reacted with ethyl chloroformate to form the corresponding ethyl ester, which is subsequently hydrolyzed to the carboxylic acid. The carboxylic acid is then coupled with N-(3,4,5-trimethoxyphenyl)ethylenediamine to form the final product.", "Starting Materials": [ "3,4,5-trimethoxyaniline", "2-pentanone", "ethyl chloroformate", "N-(3,4,5-trimethoxyphenyl)ethylenediamine" ], "Reaction": [ "Condensation of 3,4,5-trimethoxyaniline with 2-pentanone in the presence of an acid catalyst to form 3-pentyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline", "Reaction of 3-pentyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline with ethyl chloroformate in the presence of a base to form the corresponding ethyl ester", "Hydrolysis of the ethyl ester to the carboxylic acid using aqueous sodium hydroxide", "Coupling of the carboxylic acid with N-(3,4,5-trimethoxyphenyl)ethylenediamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the final product" ] } | |
CAS RN |
892289-17-7 |
Molecular Formula |
C23H27N3O6 |
Molecular Weight |
441.484 |
IUPAC Name |
2,4-dioxo-3-pentyl-N-(3,4,5-trimethoxyphenyl)-1H-quinazoline-7-carboxamide |
InChI |
InChI=1S/C23H27N3O6/c1-5-6-7-10-26-22(28)16-9-8-14(11-17(16)25-23(26)29)21(27)24-15-12-18(30-2)20(32-4)19(13-15)31-3/h8-9,11-13H,5-7,10H2,1-4H3,(H,24,27)(H,25,29) |
InChI Key |
UOSKLYRDYWXDSK-UHFFFAOYSA-N |
SMILES |
CCCCCN1C(=O)C2=C(C=C(C=C2)C(=O)NC3=CC(=C(C(=C3)OC)OC)OC)NC1=O |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.